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Get Quote

An In-depth Technical Guide for Scientists and Drug Development Professionals

Introduction: The Significance of L-3-
Chlorophenylglycine in Modern Research

L-3-Chlorophenylglycine, specifically the L-enantiomer ((S)-2-amino-2-(3-chlorophenyl)acetic
acid), is a non-proteinogenic amino acid that has garnered significant attention within the
scientific community. Its unique structural properties make it a valuable tool in neuroscience
research and a versatile chiral building block in asymmetric synthesis. This guide serves as a
comprehensive technical resource for researchers, scientists, and drug development
professionals, providing in-depth information on sourcing, quality assessment, handling, and
key applications of this important compound.

With the CAS number 119565-00-3, L-3-Chlorophenylglycine is distinguished by a chlorine
atom at the meta position of the phenyl ring. This substitution critically influences its biological
activity, particularly its interaction with metabotropic glutamate receptors (mGIuRs), which are
pivotal in modulating synaptic plasticity and neuronal excitability. Understanding the nuances of
this compound is essential for its effective application in the laboratory.
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Part 1: Sourcing High-Quality L-3-
Chlorophenylglycine: A Comparative Analysis of
Commercial Suppliers

The reliability of experimental data is fundamentally linked to the quality of the starting

materials. For researchers working with L-3-Chlorophenylglycine, selecting a reputable

supplier is a critical first step. Research-grade material is typically characterized by high

chemical and enantiomeric purity. Below is a comparative overview of several commercial

suppliers offering research-grade L-3-Chlorophenylglycine.

. Purity Available
Supplier Product Name CAS Number - .
Specification Quantities
(S)-2-Amino-2-
(3- 100mg, 250mg,
AA Blocks 119565-00-3 97%
chlorophenyl)ace 1g
tic acid
(S)-2-Amino-2-
(3- .
A2B Chem 119565-00-3 Not specified Custom
chlorophenyl)ace
tic acid
(S)-2-Amino-2-
(3- -~
BLDpharm 119565-00-3 Not specified Custom
chlorophenyl)ace
tic acid
L (2S)-2-Amino-2-
CymitQuimica @
(distributor for 119565-00-3 97% 1g
S chlorophenyl)ace
Apollo Scientific) ) )
tic acid
L-3-
Fluorochem Chlorophenylglyc  119565-00-3 97% Custom
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Note: Purity specifications and available quantities are subject to change. Researchers should
always consult the supplier's most recent product data sheets.

Part 2: Quality Assessment and Verification:
Ensuring Experimental Integrity

Upon receiving a shipment of L-3-Chlorophenylglycine, it is imperative to conduct a thorough
guality assessment to validate its identity and purity. This self-validating step is crucial for the
reproducibility and reliability of experimental results.

The Certificate of Analysis (CoA): A Critical First Look

The Certificate of Analysis (CoA) provided by the supplier is the primary document detailing the
quality control testing performed on a specific batch of the compound. A comprehensive CoA
for research-grade L-3-Chlorophenylglycine should include the following information:

Identity Confirmation: Typically verified by techniques such as *H NMR and Mass
Spectrometry (MS) to confirm the chemical structure.

o Chemical Purity: Usually determined by High-Performance Liquid Chromatography (HPLC),
which should indicate a purity of 297% for research-grade material.

e Enantiomeric Purity (e.e.): This is a critical parameter for chiral compounds. It is determined
by chiral HPLC and should ideally be =98% for the L-enantiomer.

» Physical Properties: Appearance (e.g., white to off-white solid), melting point, and solubility.

e Residual Solvents: Analysis by Gas Chromatography (GC) to ensure that residual solvents
from the synthesis process are below acceptable limits.

Water Content: Determined by Karl Fischer titration.

Independent Verification: In-Lab Quality Control
Protocols

For critical applications, independent verification of the compound's identity and purity is
recommended.
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Step-by-Step Protocol for Identity and Purity Verification:

e Sample Preparation:

o Accurately weigh a small amount of the L-3-Chlorophenylglycine powder.

o Dissolve the powder in a suitable solvent. For HPLC analysis, a common mobile phase
component such as a buffered aqueous solution or methanol is often appropriate. For
NMR, a deuterated solvent like Deuterium Oxide (D20) with a small amount of acid or
base to aid dissolution may be used.

e High-Performance Liquid Chromatography (HPLC) for Chemical Purity:

[¢]

Column: A C18 reversed-phase column is typically suitable.

[¢]

Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and
an organic solvent (e.g., acetonitrile or methanol) is commonly used.

o

Detection: UV detection at a wavelength where the phenyl ring absorbs (e.g., ~220 nm).

[e]

Analysis: The resulting chromatogram should show a single major peak corresponding to
L-3-Chlorophenylglycine, with any impurity peaks being minimal.

e Chiral HPLC for Enantiomeric Purity:

o Column: A specialized chiral stationary phase (CSP) is required. Polysaccharide-based
columns (e.g., Chiralpak series) are often effective for separating amino acid enantiomers.

o Mobile Phase: The mobile phase will be highly dependent on the chosen chiral column
and may consist of a mixture of alkanes (e.g., hexane) and an alcohol (e.g., isopropanol),
often with an acidic or basic additive.

o Analysis: The chromatogram should ideally show a single peak for the L-enantiomer, with
the peak for the D-enantiomer being absent or below the limit of detection.

e 'H NMR Spectroscopy for Structural Confirmation:

o Solvent: D20 or DMSO-de.
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o Analysis: The resulting spectrum should be consistent with the known structure of L-3-
Chlorophenylglycine, showing characteristic peaks for the aromatic protons and the
alpha-hydrogen.

e Mass Spectrometry (MS) for Molecular Weight Verification:

o Technique: Electrospray ionization (ESI) is commonly used.

o Analysis: The mass spectrum should show a prominent ion corresponding to the
protonated molecule [M+H]* at m/z = 186.03.

Part 3: Handling, Storage, and Solution Preparation

Proper handling and storage are essential to maintain the integrity of L-3-
Chlorophenylglycine.

» Storage: The compound should be stored in a tightly sealed container in a cool, dry, and dark
place. For long-term storage, refrigeration at 2-8°C or freezing at -20°C is recommended.

» Handling: As with any chemical, appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn. Handle the powder in a well-
ventilated area or a fume hood to avoid inhalation.

Protocol for Preparing a Stock Solution

The solubility of L-3-Chlorophenylglycine can be limited in neutral aqueous solutions.
e Weighing: Accurately weigh the desired amount of L-3-Chlorophenylglycine powder.

« Initial Dissolution: Add a small amount of a suitable solvent. For aqueous solutions, initial
dissolution in a small volume of 1N NaOH or 1N HCI can aid solubility.

e Dilution and pH Adjustment:

o Gradually add the desired aqueous buffer (e.g., PBS or HEPES) to the desired final
volume.
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o Adjust the pH of the final solution to the desired physiological range (typically 7.2-7.4)
using small additions of dilute HCI or NaOH while monitoring with a calibrated pH meter.

 Sterilization: For cell culture experiments, sterile filter the final solution through a 0.22 pm
filter.

o Storage of Stock Solutions: Aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles and store at -20°C or -80°C.

Part 4: Mechanism of Action and Key Research
Applications

The primary utility of L-3-Chlorophenylglycine in research stems from its activity at
metabotropic glutamate receptors (mGIuRS).

Interaction with Metabotropic Glutamate Receptors

L-3-Chlorophenylglycine is known to interact with Group | mGluRs (mGlul and mGlu5). Its
precise action can be complex and may depend on the specific receptor subtype and
experimental system. It is often described as a weak or partial agonist at these receptors. The
modulation of mGIuRs is a key area of research for a variety of neurological and psychiatric
disorders.

L-3-Chlorophenylglycine
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Simplified signaling pathway of Group | metabotropic glutamate receptors.

Applications in Neuroscience Research

e Schizophrenia Research: The glutamatergic hypothesis of schizophrenia suggests that
dysfunction of glutamate receptors, including mGIuRs, contributes to the pathophysiology of
the disease. L-3-Chlorophenylglycine and related compounds are used as
pharmacological tools to probe the role of mGluRs in animal models of schizophrenia and to
evaluate the therapeutic potential of targeting these receptors.

e Synaptic Plasticity Studies: As modulators of mGluRs, these compounds are employed to
investigate the mechanisms of long-term potentiation (LTP) and long-term depression (LTD),
cellular processes that are fundamental to learning and memory.

o Drug Discovery: L-3-Chlorophenylglycine serves as a lead compound or a reference
compound in the development of more potent and selective ligands for mGIuRs for the
potential treatment of various central nervous system disorders.

Role as a Chiral Building Block

In organic synthesis, the defined stereochemistry of L-3-Chlorophenylglycine makes it a
valuable starting material for the asymmetric synthesis of more complex molecules, including
pharmaceutical intermediates and other biologically active compounds. Its incorporation can
introduce a specific stereocenter, which is often crucial for the desired biological activity of the
final product.
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Generalized workflow for using L-3-Chlorophenylglycine in chiral synthesis.

Conclusion

L-3-Chlorophenylglycine is a powerful and versatile tool for researchers in both the life
sciences and chemical sciences. Its role as a modulator of metabotropic glutamate receptors
provides a valuable avenue for investigating the complexities of synaptic transmission and
exploring novel therapeutic strategies for neurological and psychiatric disorders. Furthermore,
its utility as a chiral building block underscores its importance in the synthesis of
enantiomerically pure compounds. By understanding the critical aspects of sourcing, quality
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control, and proper handling, researchers can confidently and effectively utilize L-3-
Chlorophenylglycine to advance their scientific endeavors.

References

Due to the nature of this guide, which synthesizes information from various commercial and
technical sources, a formal, citable reference list in the traditional academic sense is not
applicable. The information presented is a compilation of data from supplier websites, technical
data sheets, and general scientific knowledge. Researchers are encouraged to consult the
specific documentation provided by their chosen supplier for detailed, batch-specific
information and to refer to peer-reviewed scientific literature for in-depth experimental protocols
and applications.

e To cite this document: BenchChem. [A Researcher's Comprehensive Guide to Research-
Grade L-3-Chlorophenylglycine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048339/docs#a-researcher-s-comprehensive-guide-
to-research-grade-I-3-chlorophenylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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